AbstractThe Gd3Ru4Al12 structure type compounds, where the rare-earth magnetic ions form a breathing kagome lattice present a promising material landscape for exploring the various magnetic frustration-driven exotic states of matter. Here, we highlight the various magnetic, thermodynamic, and transport properties of several of the Gd3Ru4Al12 structure type magnets and provide intuitive insights into their rich electronic and magnetic ground states. The realization of key properties such as spin trimerization and skyrmion textures accompanied by a large topological (geometrical) Hall effect (THE) in some of these compounds is currently at the heart of several research endeavors searching for efficient data storage and spintronic devices. Features such as helical ordering and anomalous Hall effect (AHE) arising from the formation of Berry curvature by the Weyl fermions present an open window to tuning the electron spins for several practical applications. Therefore, these compounds are projected as promising candidates for investigating several other topological phases of matter accessible through the interplay of the degree of frustration and crystal field symmetry of the rare-earth ions.

AbstractSeveral carbon nanotubes and spinel ferrite-based nanocomposites have been created in recent years and are considered to be viable options for an effective electromagnetic interference (EMI) shielding and microwave absorber material. The current development of carbon nanotube and spinel ferrite-based nanocomposites for EMI shielding and microwave absorption is the topic of this study. The fundamental mechanism of EMI shielding and microwave absorption is described. The EMI shielding and microwave absorption properties of carbon nanotubes and spinel ferrite, as well as their numerous components such as graphene, MXene, semiconductor nanoparticles, polymer, rubber, and so on, are thoroughly examined. This paper also discusses potential problems and solutions for creating new nanocomposites for the next generation of shielding applications.

AbstractThe COVID-19 pandemic continues to afflict millions of people without respite. The relentless surge in infections is due to insufficient supplies of appropriate vaccines, the long incubation period and high prevalence of SARS-CoV-2, and the lack of widespread detection and diagnosis. The development of low-cost rapid detection and sensing platforms will prove vital in the race to efficiently detect and diagnose COVID-19. Nanomaterial-based biosensors and detectors are particularly promising in this regard, with the potential to play a significant role in inhibiting the spread of COVID-19 by early detection. In this review, various schemes for the detection and diagnosis of COVID-19 are elaborated, with special emphasis on the unique advantages of nanomaterials for these niche applications. Moreover, smart nanomaterials, i.e., nanomaterials that respond to external stimuli by changing their physicochemical properties, are reviewed and evaluated for novel applications related to COVID-19 detection and diagnosis. The prospects of the reviewed materials and systems are discussed in detail, and a roadmap for future research and development is proposed.

AbstractInvention of friction stir welding (FSW) is revolutionarily redefined solid-state materials joining process for lightweight constructions. With numerous commercial applications, FSW has been classified as a matured joining process with some key issues, such as high shoulder heat input on top surface, high process downforce, weld thinning, and relatively poor surface asperity. Stationary shoulder friction stir welding (SSFSW) is one of the most important variants derived from the conventional FSW (CFSW) possessing almost uniform and balanced heat input through the thickness of plates to be welded. Thus, the SSFSW eliminates or suppresses the above key issues of the CFSW process with improved microstructural and mechanical properties. Numerous reviews are available summarizing the development of CFSW, while not such on SSFSW. With the advancement of SSFSW in recent years, sufficient literature of SSFSW deserves a review to help researchers from both academia and industry gaining process aspects and unexplored areas. The present paper summarizes the research progress on SSFSW critically reviewing microstructural evolution, mechanical properties, and derivatives to cope with particular problems. Moreover, this review provides a detailed comparison of CFSW, SSFSW, and bobbin tool friction stir welding (BTFSW) on different aspects, such as process principle, tooling system, heat generation, joint features, and joint performance. To put more emphasize on commercialization of SSFSW, the different variants of SSFSW along with their industrial applications are also presented. Finally, the process challenges and future scopes of SSFSW are proposed.

AbstractThe applications of carbon allotrope-reinforced Ti-based composites have witnessed enormous expansion in recent times owing to their light weight and competitive properties. However, a consistent controversy still exists on the process of in-situ TiC formation (during powder preparation, reinforcement dispersion and synthesis), its site within the composite and particularly the role it plays on the properties of the bulk composite. Although some authors have opined that the presence of TiC in the bulk composite enhances its overall properties, others hold a contrary opinion. Hence, this current study is aimed at reviewing the positions of the previous studies on this seemingly controversial subject up to date; with a view to broadening the available knowledge base on this crucial area of interest.

AbstractNucleation is of great interest to materials scientists, physicists, and chemists studying fundamental scientific aspects of this phenomenon, as well as engineers working to develop glass-ceramics. Fundamental research in this field is indispensable for understanding the nature of the glassy state and the development of new products such as nanostructured glass-ceramics. However, experimental results on nucleation in inorganic oxide (mostly silicate) glasses and their theoretical interpretation in the framework of various mathematical models are still the subjects of significant debate. Difficulties during the early studies of nucleation partly arose from restrictions in experimental tools employed to study micron-sized or larger crystals, which cannot be directly applied to study nuclei of critical sizes or medium-range order in the parent glass, which are on a length scale of a few nanometers. Advanced tools, e.g., transmission electron microscopy, anomalous small-angle X-ray scattering, small-angle neutron scattering, X-ray absorption spectroscopy, Raman spectroscopy, nuclear magnetic resonance, advanced optical spectroscopy, together with computational modelings provide critical insight into the complicated and rapidly changing environments in which nucleation happens. The new findings from these sophisticated techniques and modeling approaches helps us evaluate hypotheses, modify available models, and develop new nanostructured glass-ceramics. Therefore, this paper reviews state-of-the-art solutions in instrumental and modeling analyses to measure and ultimately control nucleation. We propose adopting these tools and future impactful research in this exciting and challenging open field.

AbstractFe-based superelastic alloys, which show both superelasticity and high damping capacity, can be divided into four alloy systems based on the characteristics of the martensite transformation that is responsible for these effects, viz., Fe-Pt, Fe-Pd, Fe-Mn-Si, and Fe-Ni-Co. Since 2010, Fe-Ni-Co-Al-based alloys that exhibit a large superelastic effect have attracted widespread attention. In this paper, the characteristics of the phase transformation from austenite (γ) to martensite (α’)  and the effects of the martensite variants in Fe-Ni-Co-Al-based superelastic alloys are summarized. The effects of alloying elements, precipitates and texture on the thermoelastic martensite transformation and the superelastic properties are reviewed. The factors affecting the superelastic effect and recoverable strain along with the related mechanisms are discussed. In addition, research progress on the damping performance, microwire structures, and modeling of Fe-Ni-Co-Al-based superelastic alloys are outlined. Finally, the challenges and future developments of the superelastic effect in Fe-Ni-Co-Al-based alloy are explored.

AbstractThe rapid spread of severe acute respiratory syndrome coronavirus 2 (SARS CoV-2) infections that were first detected in Wuhan, China, at the end of 2019 led to the state of the global COVID-19 pandemic declared by the World Health Organization in March 2020. Thus, the world faces a new challenge to control the spread of the virus. The pandemic highlighted the need for rapid detection of infections that would be able to accurately screen the population much more rapidly and economically than the gold standard molecular biology-based tools such as quantitative real-time reverse transcription polymerase chain reaction. Such screening measures would be able to isolate infected individuals, including those showing no symptoms, and provide early treatments before more serious complications develop, thus allowing for the spread of infections to be better controlled without the implementation of socioeconomically crippling lockdowns. In this review, we present a comprehensive overview of the major advances in the use of electrolyte-gated field effect transistor-based biosensors for the detection of viruses, including their use for SARS-CoV-2 detection. We describe the main types of bioreceptors used for the detection of viruses in general and those used for COVID-19 in detail.

AbstractWe provide a survey of the results of recent experiments, molecular dynamics simulations and theoretical models concerning the plastic deformation and fracture processes in metal-matrix composites reinforced with graphene platelets or graphene nanoribbons. We consider homogeneous metal/graphene composites with randomly oriented and aligned graphene platelets, as well as laminated metal/graphene composites. The focus of the review will be on the strengthening and strain hardening mechanisms of the composites and the results of modeling the processes of their plastic deformation and strength properties. We examine in detail the effects of the inclusion dimensions, characteristics of interfaces, and the presence of buffer layers between the metal matrix and graphene on strength and ductility of metal/graphene composites. We critically review various theories of strengthening of such composites and discuss the contradictory results that these theories predict. In addition, various plastic deformation and fracture processes, including dislocation interaction with graphene inclusions, grain and lamella boundaries, self-healing of the composites, and crack generation and growth, will be examined, and the influence of these processes on the mechanical properties of metal/graphene composites will be discussed. We demonstrate that the excellent mechanical properties of metal/graphene composites are related to their unique microstructure and the variety of strengthening and strain hardening mechanisms. We also discuss the effect of the bimodal grain size distribution of the metallic matrix on their strength and ductility. The summary will outline the conclusions and briefly highlight unresolved issues and prospects for further research.

AbstractThere is an increasing demand of highly sensitive, stable and highly selective gas sensors to detect toxic gases. This is inspired by the need to monitor the concentration of these gases in order to guarantee humans, animals and environmental safety. Metal ferrites (AFe2O3, where A is a metal) based sensors are paramount in this field of sensing. Among the gases detectable using metal ferrites includes carbon monoxide (CO), liquefied petroleum gas (LPG), hydrogen sulfide (H2S), petrol and methane (CH4). This reviews presents various parameters which plays key role in the design of ferrite gas sensors. They include; operating temperatures, dopants, grain size, particle size, selectivity, surface area, concentration of the gas, sensitivity as well as recovery time. In addition, the various methods which are used to synthesize ferrite gas sensors are briefly explained. Key considerations in the designing of excellent ferrite gas sensors such as calcination temperature, working temperature, dopants, and concentration as well as optimization condition among others are outlined. In addition this paper reviews the various metal ferrites such as nickel ferrites and nickel doped ferrites, cobalt and cobalt doped ferrites, zinc and zinc doped ferrites, magnesium and magnesium doped ferrites among others that have been researched as gas sensors.